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Abstract

This technical guide provides a comprehensive overview of 2-Allyl-3-hydroxybenzaldehyde,
a phenolic aldehyde with potential applications in medicinal chemistry and drug development.
This document details the compound's chemical identity, including its IUPAC name and CAS
number, and presents a plausible synthetic route based on established organic chemistry
principles. Furthermore, this guide explores the compound's potential biological activities,
drawing parallels with structurally similar molecules that have demonstrated significant anti-
inflammatory and anticancer properties. Key signaling pathways potentially modulated by this
class of compounds, such as the MAPK and Shh pathways, are discussed and visualized. This
guide aims to serve as a foundational resource for researchers interested in the therapeutic
potential of substituted benzaldehydes.

Chemical Identity and Properties

2-Allyl-3-hydroxybenzaldehyde is an organic compound characterized by a benzene ring
substituted with an allyl group, a hydroxyl group, and a formyl group.
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Identifier Value Reference

3-hydroxy-2-prop-2-
IUPAC Name YEroxy-e-prop [1]
enylbenzaldehyde

Common Name 2-Allyl-3-hydroxybenzaldehyde  [1][2]
CAS Number 79950-42-8 [1][2]
Molecular Formula C10H1002 [1]
Molecular Weight 162.18 g/mol [1]
Appearance Solid (predicted) [2]
Purity 97% (commercially available) [2]
Storage Temperature 2-8°C under inert atmosphere [2]

Plausible Synthetic Route

A direct, detailed experimental protocol for the synthesis of 2-Allyl-3-hydroxybenzaldehyde is
not readily available in the cited literature. However, a plausible synthetic route can be devised
based on established methods for the allylation of phenols and related aromatic compounds.
The following protocol is a hypothetical adaptation of known procedures for similar molecules,
such as the synthesis of 3-allyl-4-hydroxybenzaldehyde.[3]

Experimental Protocol: Ortho-Allylation of 3-
Hydroxybenzaldehyde

Objective: To synthesize 2-Allyl-3-hydroxybenzaldehyde via a Claisen rearrangement of an
allyloxy intermediate.

Reaction Scheme:
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Caption: Synthetic workflow for 2-Allyl-3-hydroxybenzaldehyde.

Materials:
Reagent Molar Mass ( g/mol )
3-Hydroxybenzaldehyde 122.12
Allyl Bromide 120.98
Anhydrous Potassium Carbonate (K2COs3) 138.21
Acetone 58.08
Toluene 92.14
Hydrochloric Acid (HCI) 36.46
Ethyl Acetate 88.11
Anhydrous Magnesium Sulfate (MgSQOa4) 120.37

Procedure:
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o Williamson Ether Synthesis: To a solution of 3-hydroxybenzaldehyde in acetone, add two
equivalents of anhydrous potassium carbonate. Stir the mixture at room temperature. Slowly
add 1.1 equivalents of allyl bromide dissolved in acetone. Reflux the reaction mixture for 2-4
hours, monitoring the progress by thin-layer chromatography (TLC).

o Work-up and Isolation of Intermediate: After the reaction is complete, filter the mixture to
remove inorganic salts. Evaporate the acetone under reduced pressure to obtain the crude
3-(allyloxy)benzaldehyde.

» Claisen Rearrangement: Heat the crude 3-(allyloxy)benzaldehyde in a high-boiling point
solvent such as toluene, or neat, to induce the Claisen rearrangement to the desired 2-Allyl-
3-hydroxybenzaldehyde. The reaction temperature is typically in the range of 180-220°C.

 Purification: The resulting product can be purified by column chromatography on silica gel
using a mixture of hexane and ethyl acetate as the eluent.

Potential Biological Activities and Applications

While specific biological data for 2-Allyl-3-hydroxybenzaldehyde is limited, research on its
isomers and other structurally related benzaldehydes provides strong indications of its potential
therapeutic applications, particularly in oncology and inflammatory diseases.

Anticancer Activity

The isomer, 3-Allyl-2-hydroxybenzaldehyde, has demonstrated significant cytotoxic effects
against various human cancer cell lines, including leukemia (HL-60) and cervical cancer (HeLa)
cells.[4] The proposed mechanism of action involves the induction of apoptosis.[4]
Furthermore, other benzyloxybenzaldehyde derivatives have shown anticancer activity against
HL-60 cells by causing cell cycle arrest at the G2/M phase and disrupting mitochondrial
function.[5] Benzaldehyde itself has been studied for its ability to suppress metastasis and
overcome treatment resistance in cancer.[6]
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Anti-inflammatory Activity

Studies on 3-hydroxybenzaldehyde have revealed its potential to mitigate inflammatory

responses. It has been shown to inhibit the proliferation of vascular smooth muscle cells and

reduce the expression of inflammatory markers such as VCAM-1 and ICAM-1 in human

umbilical vein endothelial cells (HUVECS).[7][8] The anti-inflammatory effects are believed to

be mediated through the inhibition of key signaling molecules like NF-kB and p38.[7][8]
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Involvement in Cellular Signaling Pathways

The biological effects of substituted benzaldehydes are often attributed to their ability to

modulate specific intracellular signaling pathways.
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MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is crucial in regulating cell proliferation,
differentiation, and apoptosis. Dysregulation of this pathway is a hallmark of many cancers.
Schiff base derivatives of 2-hydroxybenzaldehyde have been shown to induce apoptosis in
cancer cells by modulating the MAPK signaling pathway.[9] This suggests that 2-Allyl-3-
hydroxybenzaldehyde could potentially exert its anticancer effects through a similar
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Caption: Potential inhibition of the MAPK pathway by 2-Allyl-3-hydroxybenzaldehyde.

Sonic Hedgehog (Shh) Signaling Pathway

The Sonic Hedgehog (Shh) signaling pathway plays a critical role in embryonic development
and tissue homeostasis. Aberrant activation of this pathway has been implicated in the
development of various cancers. Studies have shown that 3-hydroxybenzaldehyde can activate
the Shh signaling pathway in astrocytes.[10] This interaction highlights a potential mechanism
through which 2-Allyl-3-hydroxybenzaldehyde could influence cellular processes.
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Caption: Potential modulation of the Shh pathway by 2-Allyl-3-hydroxybenzaldehyde.

Conclusion and Future Directions

2-Allyl-3-hydroxybenzaldehyde represents a molecule of interest for further investigation in
the fields of medicinal chemistry and pharmacology. Based on the biological activities of its
structural analogs, it is plausible that this compound possesses anticancer and anti-
inflammatory properties. Future research should focus on the definitive synthesis and
purification of 2-Allyl-3-hydroxybenzaldehyde, followed by comprehensive in vitro and in vivo
studies to elucidate its specific biological activities and mechanisms of action. Quantitative
analysis of its effects on cancer cell viability and inflammatory markers, as well as detailed
studies of its impact on signaling pathways such as MAPK and Shh, will be crucial in
determining its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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